Cas no 338416-55-0 (Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate)

• Product Name: Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate
• CAS No: 338416-55-0
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 3142996
• PubChem ID: 9581601
• Update Time: 2025-06-08

Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-methoxy-6-((methoxyimino)methyl)phenoxy)acetate
• ethyl 2-[2-methoxy-6-[(E)-methoxyiminomethyl]phenoxy]acetate
• ethyl 2-{2-methoxy-6-[(1E)-(methoxyimino)methyl]phenoxy}acetate
• MFCD00127398
• 338416-55-0
• 4B-033
• AKOS005070321
• ethyl 2-{2-methoxy-6-[(methoxyimino)methyl]phenoxy}acetate
• ETHYL 2-{2-METHOXY-6-[(METHOXYIMINO)METHYL]-PHENOXY}ACETATE
• Ethyl2-(2-methoxy-6-((methoxyimino)methyl)phenoxy)acetate
• Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate

• Inchi： 1S/C13H17NO5/c1-4-18-12(15)9-19-13-10(8-14-17-3)6-5-7-11(13)16-2/h5-8H,4,9H2,1-3H3/b14-8+
• InChI Key： ANGQLRWHNQRAAU-RIYZIHGNSA-N
• SMILES： O(CC(=O)OCC)C1C(=CC=CC=1/C=N/OC)OC

Computed Properties

• Exact Mass: 267.111
• Monoisotopic Mass: 267.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Melting Point: 51-53°C

Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate Security Information

• HazardClass：IRRITANT

Additional information on Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate

Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate (CAS No. 338416-55-0): A Comprehensive Overview

Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate, identified by its CAS number 338416-55-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in synthetic chemistry and drug discovery. The unique structural features of this compound, particularly its phenoxy and acetate moieties, contribute to its potential utility in various therapeutic applications.

The molecular structure of Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate consists of a benzene ring substituted with an OMe (methoxy) group at the 2-position and a N(O)Me (methoxyimino) group at the 6-position, which is further connected to an acetoxy group at the 2-position. This intricate arrangement of functional groups imparts distinct chemical properties that make the compound a versatile intermediate in organic synthesis. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, allowing for further functionalization and derivatization to explore new pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate has emerged as a compound of interest due to its potential role in modulating various biological pathways. Studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, pain, and neurodegenerative diseases. The phenoxy moiety, in particular, is known for its ability to interact with biological targets, enhancing the compound's bioactivity.

The synthesis of Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the introduction of the methoxy group at the 2-position of the benzene ring, followed by the addition of the methoxyimino group at the 6-position. The final step involves esterification to introduce the acetate moiety at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The pharmacological profile of Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate has been extensively studied in preclinical models. Research has demonstrated that this compound can interact with various targets, including enzymes involved in inflammatory pathways and receptors associated with pain perception. For instance, studies have shown that it may inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, its interaction with other enzymes such as lipoxygenases has been explored, suggesting potential anti-inflammatory effects.

The compound's ability to cross the blood-brain barrier has also been investigated, raising interest in its potential application for treating central nervous system disorders. Preclinical studies have indicated that Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate can modulate neurotransmitter systems involved in pain perception and mood regulation. These findings have prompted further research into its potential as a therapeutic agent for conditions such as chronic pain syndromes and depression.

In addition to its pharmacological properties, Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate has shown promise in terms of pharmacokinetic profiles. Studies have indicated that it exhibits good solubility in both aqueous and lipid-based environments, which is advantageous for formulating it into various dosage forms. Furthermore, preliminary toxicity studies have revealed that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile for future clinical development.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield, reduce costs, and enhance scalability. For Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate, researchers have focused on refining synthetic methodologies to achieve higher purity levels and minimize byproduct formation. Advances in green chemistry principles have also been integrated into its synthesis, aiming to reduce environmental impact while maintaining high efficiency. These efforts are critical for ensuring that the compound can be produced on an industrial scale while adhering to regulatory standards.

The future prospects for Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development pipeline. Additionally, computational modeling techniques are being employed to predict how this compound interacts with biological targets at a molecular level, providing valuable insights for optimizing its pharmacological properties.

In conclusion, Ethyl 2-{2-Methoxy-6-(methoxyimino)methyl-phenoxy}acetate (CAS No. 338416-55-0) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique molecular features make it a versatile intermediate for synthesizing novel therapeutic agents targeting various diseases. With continued advancements in synthetic chemistry and pharmacological research, this compound is poised to play a crucial role in future drug development efforts.